Cas no 46133-05-5 (2,2'-(1,3-Phenylene)diethanol)

• Product Name: 2,2'-(1,3-Phenylene)diethanol
• CAS No: 46133-05-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 2111529
• PubChem ID: 10080741
• Update Time: 2025-05-19

2,2'-(1,3-Phenylene)diethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediethanol
• DA-30295
• SCHEMBL239199
• 2,2'-(1,3-phenylene)diethanol
• AKOS006312854
• 1,3-bis(2-hydroxyethyl)benzene
• 46133-05-5
• QCYAJCGCGWQKJT-UHFFFAOYSA-N
• 2-[3-(2-Hydroxy-ethyl)-phenyl]-ethanol
• 2-[3-(2-hydroxyethyl)phenyl]ethanol
• CS-0208953
• 2,2'-(1,3-Phenylene)diethanol

• MDL： MFCD09926175
• Inchi： 1S/C10H14O2/c11-6-4-9-2-1-3-10(8-9)5-7-12/h1-3,8,11-12H,4-7H2
• InChI Key： QCYAJCGCGWQKJT-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C(C=1)CCO

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2'-(1,3-Phenylene)diethanol

Chemical Profile of 2,2'-(1,3-Phenylene)diethanol (CAS No. 46133-05-5)

2,2'-(1,3-Phenylene)diethanol, identified by its Chemical Abstracts Service (CAS) number 46133-05-5, is a significant compound in the realm of chemical and pharmaceutical research. This bisphenol derivative features a unique molecular structure that has garnered attention for its potential applications in material science, drug development, and biochemical studies. The compound's bifunctional nature, with ethylene glycol moieties attached to a phenylene core, makes it a versatile intermediate for synthesizing polymers, ligands, and bioactive molecules.

The molecular formula of 2,2'-(1,3-Phenylene)diethanol is C₁₀H₁₄O₂, reflecting its composition of ten carbon atoms, fourteen hydrogen atoms, and two oxygen atoms. The presence of hydroxyl groups (-OH) at both ends of the phenylene bridge enhances its reactivity, enabling participation in various chemical reactions such as esterification, etherification, and polymerization. These properties make it a valuable building block in synthetic chemistry.

In recent years, 2,2'-(1,3-Phenylene)diethanol has been explored for its role in the development of advanced materials. Its ability to form stable hydrogen bonds due to the hydroxyl groups allows it to act as a cross-linking agent in polyurethane and epoxy resins. Researchers have utilized this compound to create novel polymers with enhanced thermal stability and mechanical strength. These materials are particularly relevant in industries requiring durable and high-performance components.

Beyond material science, 2,2'-(1,3-Phenylene)diethanol has shown promise in pharmaceutical applications. The phenolic structure of this compound resembles that of bisphenol A (BPA), a well-known industrial chemical used in plastic production. However, unlike BPA, 2,2'-(1,3-Phenylene)diethanol exhibits different biological interactions due to its distinct substitution pattern. This distinction has prompted investigations into its potential as a safer alternative in drug formulations.

Recent studies have focused on the pharmacological properties of derivatives of 2,2'-(1,3-Phenylene)diethanol. Researchers have synthesized analogs that mimic the bioactivity of natural compounds while avoiding adverse effects associated with other synthetic molecules. For instance, modifications to the phenolic rings have led to compounds with anti-inflammatory and antioxidant properties. These findings suggest that further exploration of 2,2'-(1,3-Phenylene)diethanol derivatives could yield novel therapeutic agents.

The compound's structural flexibility also makes it an attractive candidate for use as a chelating agent in coordination chemistry. By coordinating with metal ions such as copper or zinc, 2,2'-(1,3-Phenylene)diethanol can form stable complexes that are useful in catalysis and as probes for biochemical assays. Such applications are particularly relevant in the development of metal-based drugs and diagnostic tools.

In conclusion, 2 , 2 ' - ( 1 , 3 - Phenylene ) diethanol ( CAS No . 46133 - 05 - 5 ) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from advanced materials to pharmaceuticals and biochemical research . As research continues to uncover new possibilities for this molecule , its significance is likely to grow further . The ongoing investigation into its derivatives promises to expand our understanding of molecular interactions and their potential benefits for society .